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Compound of Interest

Compound Name:
N,N-dimethyl-1-(7-methyl-1H-

indol-3-yl)methanamine

Cat. No.: B076780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and storage

conditions for 7-methyl-N,N-dimethyltryptamine (7-methyl-DMT), a tryptamine derivative and 5-

HT₂ receptor agonist. Given the limited availability of specific stability studies on 7-methyl-DMT,

this guide also draws upon data from its parent compound, N,N-dimethyltryptamine (DMT), to

provide a robust framework for its handling and storage.

Chemical and Physical Properties
7-methyl-DMT, also known as 7,N,N-TMT, is an analytical reference standard categorized as a

tryptamine.[1] Its fundamental properties are summarized below.

Property Value

Formal Name N,N,7-trimethyl-1H-indole-3-ethanamine

CAS Number 65882-39-5

Molecular Formula C₁₃H₁₈N₂

Formula Weight 202.3 g/mol

Purity ≥98%

Formulation A solid
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Stability Profile
The stability of 7-methyl-DMT is a critical factor for ensuring the accuracy and reproducibility of

research findings. While specific, long-term stability studies on 7-methyl-DMT are not

extensively published, information from suppliers and studies on the closely related DMT

provide valuable insights.

Long-Term Stability
Commercial suppliers indicate that 7-methyl-DMT is stable for at least five years when stored at

-20°C.[1] This suggests that under appropriate cold storage conditions, the compound exhibits

excellent long-term stability.

A study on the stability of DMT in ayahuasca tea found no significant degradation of DMT over

one year when stored in a refrigerator in either plastic or glass containers.[2] This further

supports the general stability of the tryptamine scaffold under refrigerated conditions.

Thermal Stability
Thermogravimetric analysis (TGA) of DMT has shown it to be thermally stable up to

approximately 135°C, a crucial parameter for pharmaceutical processing.[3] While specific TGA

data for 7-methyl-DMT is not readily available, it is reasonable to infer a similar thermal stability

profile.

The aforementioned ayahuasca study also subjected the tea to 37°C for seven days to

simulate transportation conditions and found no significant degradation of DMT.[2] This

suggests good short-term stability at elevated temperatures.

Freeze-Thaw Stability
The study on ayahuasca also demonstrated that DMT is stable through three freeze-thaw

cycles, indicating its robustness to temperature fluctuations that may occur during laboratory

handling.[2]

Summary of Stability Data
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Condition Compound Matrix Duration Result Source

-20°C
7-methyl-

DMT
Solid ≥ 5 years Stable [1]

Refrigerated DMT
Ayahuasca

Tea
1 year

No significant

degradation
[2]

37°C DMT
Ayahuasca

Tea
7 days

No significant

degradation
[2]

Freeze-Thaw DMT
Ayahuasca

Tea
3 cycles

No significant

degradation
[2]

Thermal

Decompositio

n

DMT Solid Up to ~135°C Stable [3]

Recommended Storage Conditions
Based on the available data, the following storage conditions are recommended for 7-methyl-

DMT to ensure its integrity over time:

Long-Term Storage: For long-term storage, 7-methyl-DMT should be kept at -20°C.[1]

Short-Term Storage: For short-term use, refrigeration at 2-8°C is acceptable.

Protection from Light: While specific photostability studies are lacking, it is good practice to

store all tryptamine derivatives, including 7-methyl-DMT, in amber vials or otherwise

protected from light to prevent potential photodegradation.

Inert Atmosphere: For maximum stability, especially for long-term reference standards,

storage under an inert atmosphere (e.g., argon or nitrogen) is advisable to prevent oxidation.

Experimental Protocols
The following are example protocols for conducting stability and analytical studies on 7-methyl-

DMT. These are based on general practices for small molecule drug candidates and may

require optimization.
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Forced Degradation Study Protocol
Objective: To identify potential degradation products and pathways of 7-methyl-DMT under

various stress conditions.

Methodology:

Sample Preparation: Prepare a stock solution of 7-methyl-DMT in a suitable solvent (e.g.,

methanol or acetonitrile) at a concentration of 1 mg/mL.

Stress Conditions:

Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and heat at 60°C for 24 hours.

Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and heat at 60°C for 24 hours.

Oxidation: Mix the stock solution with 3% hydrogen peroxide and keep at room

temperature for 24 hours.

Thermal Degradation: Heat the solid compound at 105°C for 24 hours.

Photodegradation: Expose the stock solution to UV light (e.g., 254 nm) for 24 hours.

Sample Analysis: Analyze the stressed samples using a stability-indicating HPLC-UV or LC-

MS/MS method to separate and identify the parent compound and any degradation products.

Stability-Indicating HPLC-UV Method
Objective: To develop an analytical method capable of separating 7-methyl-DMT from its

potential degradation products.

Parameters:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.
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Gradient: Start with 95% A and 5% B, then ramp to 95% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV at 280 nm.

Column Temperature: 30°C.

Signaling Pathway and Experimental Workflow
Visualizations
The following diagrams, generated using Graphviz, illustrate the primary signaling pathway for

7-methyl-DMT and a typical experimental workflow for a stability study.
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Caption: Simplified 5-HT2A Receptor Signaling Pathway for 7-methyl-DMT.
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Experimental Workflow for Stability Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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